Cas no 2034430-03-8 (3-{5-(furan-3-yl)pyridin-3-ylmethyl}-1-(4-methoxyphenyl)urea)

• Product Name: 3-{5-(furan-3-yl)pyridin-3-ylmethyl}-1-(4-methoxyphenyl)urea
• CAS No: 2034430-03-8
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• CID: 6089322
• PubChem ID: 122162909
• Update Time: 2025-07-20

3-{5-(furan-3-yl)pyridin-3-ylmethyl}-1-(4-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{5-(furan-3-yl)pyridin-3-ylmethyl}-1-(4-methoxyphenyl)urea
• 2034430-03-8
• AKOS032464273
• F6573-9144
• 1-((5-(furan-3-yl)pyridin-3-yl)methyl)-3-(4-methoxyphenyl)urea
• 1-[[5-(furan-3-yl)pyridin-3-yl]methyl]-3-(4-methoxyphenyl)urea
• 3-{[5-(furan-3-yl)pyridin-3-yl]methyl}-1-(4-methoxyphenyl)urea

• Inchi： 1S/C18H17N3O3/c1-23-17-4-2-16(3-5-17)21-18(22)20-10-13-8-15(11-19-9-13)14-6-7-24-12-14/h2-9,11-12H,10H2,1H3,(H2,20,21,22)
• InChI Key： ZOPMKNIOZUZQBR-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1=CN=CC(=C1)CNC(NC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 323.12699141g/mol
• Monoisotopic Mass: 323.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.4Ų

Additional information on 3-{5-(furan-3-yl)pyridin-3-ylmethyl}-1-(4-methoxyphenyl)urea

Comprehensive Overview of 3-{5-(furan-3-yl)pyridin-3-ylmethyl}-1-(4-methoxyphenyl)urea (CAS No. 2034430-03-8)

The compound 3-{5-(furan-3-yl)pyridin-3-ylmethyl}-1-(4-methoxyphenyl)urea (CAS No. 2034430-03-8) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This urea derivative combines a furan ring, a pyridine core, and a methoxyphenyl group, making it a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its hydrogen-bonding capabilities, which are critical for molecular recognition and binding interactions.

In recent years, the demand for heterocyclic compounds like 3-{5-(furan-3-yl)pyridin-3-ylmethyl}-1-(4-methoxyphenyl)urea has surged, driven by their role in developing small-molecule inhibitors and biologically active agents. The compound's furan-pyridine hybrid structure aligns with current trends in fragment-based drug design, a strategy widely discussed in AI-driven drug discovery platforms. Its urea moiety further enhances its potential as a pharmacophore, a topic frequently searched in academic and industrial databases.

From a synthetic chemistry perspective, 2034430-03-8 exemplifies the growing interest in multicomponent reactions (MCRs), a hot topic in green chemistry forums. The incorporation of a furan-3-yl group highlights its relevance in renewable feedstock utilization, as furans are often derived from biomass. This aligns with the global push toward sustainable chemistry, a keyword dominating environmental science searches. Additionally, the 4-methoxyphenyl segment is a common motif in kinase inhibitors, linking the compound to cancer research—a high-traffic area in scientific literature.

The physicochemical properties of 3-{5-(furan-3-yl)pyridin-3-ylmethyl}-1-(4-methoxyphenyl)urea are equally noteworthy. Its logP and polar surface area suggest moderate bioavailability, a feature often queried in ADMET prediction tools. The compound's molecular weight (~339 g/mol) falls within the "rule of five" limits, making it a candidate for oral drug delivery—a frequent search term among medicinal chemists. Spectroscopic data (e.g., NMR and HRMS) for this compound are also highly sought after in analytical chemistry circles.

Beyond pharmaceuticals, CAS No. 2034430-03-8 has potential in material science, particularly in designing organic semiconductors. The π-conjugated system formed by its furan and pyridine rings could enable applications in optoelectronic devices, a trending topic in nanotechnology research. This dual applicability in life sciences and advanced materials underscores its interdisciplinary value.

In conclusion, 3-{5-(furan-3-yl)pyridin-3-ylmethyl}-1-(4-methoxyphenyl)urea represents a compelling case study in modern chemical innovation. Its structural complexity, combined with its alignment with AI-aided molecular design and sustainability goals, positions it as a compound of enduring interest. As research continues, its role in addressing challenges like drug resistance and energy-efficient materials will likely expand, further cementing its relevance in science and industry.